Cas no 5263-22-9 (2-(piperidin-1-ylsulfonyl)anthracene-9,10-dione)
5263-22-9 structure
Product Name:2-(piperidin-1-ylsulfonyl)anthracene-9,10-dione
CAS No:5263-22-9
MF:C19H17NO4S
MW:355.40758395195
CID:1578386
PubChem ID:2838197
Update Time:2025-04-21
2-(piperidin-1-ylsulfonyl)anthracene-9,10-dione Chemical and Physical Properties
Names and Identifiers
-
- 2-(piperidin-1-ylsulfonyl)anthracene-9,10-dione
- 2-(Piperidine-1-sulfonyl)-anthraquinone
- 2-piperidin-1-ylsulfonylanthracene-9,10-dione
- AKOS000511733
- F0914-0682
- SR-01000908178
- DTXSID30385539
- 2-(1-piperidinylsulfonyl)anthra-9,10-quinone
- SR-01000908178-1
- 5263-22-9
- 2-(piperidine-1-sulfonyl)-9,10-dihydroanthracene-9,10-dione
- 331274-25-0
-
- Inchi: 1S/C19H17NO4S/c21-18-14-6-2-3-7-15(14)19(22)17-12-13(8-9-16(17)18)25(23,24)20-10-4-1-5-11-20/h2-3,6-9,12H,1,4-5,10-11H2
- InChI Key: QLOWRQGENQBSNC-UHFFFAOYSA-N
- SMILES: S(C1C=CC2C(C3C=CC=CC=3C(C=2C=1)=O)=O)(N1CCCCC1)(=O)=O
Computed Properties
- Exact Mass: 355.08791
- Monoisotopic Mass: 355.088
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 2
- Complexity: 647
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 79.9Ų
Experimental Properties
- Density: 1.396
- Boiling Point: 580°C at 760 mmHg
- Flash Point: 304.6°C
- Refractive Index: 1.649
- PSA: 71.52
2-(piperidin-1-ylsulfonyl)anthracene-9,10-dione Related Literature
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
5263-22-9 (2-(piperidin-1-ylsulfonyl)anthracene-9,10-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk